1-Bromo-4-(2,2-difluoroethoxy)benzene

• IUPAC Name: 1-bromo-4-(2,2-difluoroethoxy)benzene
• InChI: InChI=1S/C8H7BrF2O/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4,8H,5H2
• InChI Key: RQBDHUILPDSTMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(F)F)Br
• Molecular Formula: C8H7BrF2O
• DSSTOX Substance ID: DTXSID40628883
• Molecular Weight: 237.04 g/mol
• CAS RN: 958454-32-5

Description

“1-Bromo-4-(2,2-difluoroethoxy)benzene” is a chemical compound with the molecular formula C8H7BrF2O. It has a molecular weight of 237.04. The compound is represented by the SMILES notation c1cc(ccc1OCCOCC(F)F)Br.

Molecular Structure Analysis

The InChI code for “1-Bromo-4-(2,2-difluoroethoxy)benzene” is InChI=1S/C8H7BrF2O/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4,8H,5H2. This indicates the connectivity and hydrogen count of the molecule but does not provide 3D structural information.

Physical And Chemical Properties Analysis

The compound is very slightly soluble (0.31 g/L at 25 ºC), with a density of 1.505±0.06 g/cm3 (20 ºC 760 Torr), a boiling point of 240.4±40.0 ºC (760 Torr), and a flash point of 119.0±11.6 ºC.

Scientific Research Applications

Electroreductive Deuteroarylation

1-Bromo-4-(2,2-difluoroethoxy)benzene has found utility in the synthesis of deuterated compounds. Deuterium incorporation is essential for nuclear magnetic resonance (NMR) analysis, mechanistic studies, and drug metabolism research. By introducing deuterium at specific positions, researchers gain insights into molecular behavior and reactivity. .

Fluorine-Containing Liquid Crystals

Liquid crystals find applications in displays, sensors, and optical devices. The combination of fluorine and bromine in 1-bromo-4-(2,2-difluoroethoxy)benzene provides a unique platform for designing liquid crystalline materials. Researchers investigate its mesomorphic behavior, phase transitions, and compatibility with other mesogens. By tailoring the substituents, they create novel liquid crystal formulations with desirable properties.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

Bromobenzene derivatives are generally used to introduce a phenyl group into other compounds , suggesting that the compound could interact with a variety of molecular targets.

Mode of Action

Bromobenzene derivatives are known to undergo nucleophilic substitution reactions . In these reactions, a nucleophile, a species rich in electrons, attacks an electrophilic carbon atom attached to the bromine atom, leading to the substitution of the bromine atom with the nucleophile .

Biochemical Pathways

Bromobenzene derivatives are known to participate in various organic reactions, including the grignard reaction , which can affect a wide range of biochemical pathways.

Pharmacokinetics

The compound’s bromine and difluoroethoxy groups could potentially influence its pharmacokinetic properties, affecting its absorption and distribution within the body, its metabolism, and its rate of excretion .

Result of Action

The introduction of a phenyl group into other compounds can significantly alter their chemical properties and biological activities .

Action Environment

The action, efficacy, and stability of 1-Bromo-4-(2,2-difluoroethoxy)benzene can be influenced by various environmental factors. These may include the pH and temperature of the environment, the presence of other chemical species, and the specific conditions under which the compound is stored and used .